2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide

• IUPAC Name: 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-15(10-7-8-14-9-10)13(16)11-5-3-4-6-12(11)17-2/h3-6,10,14H,7-9H2,1-2H3
• InChI Key: YCZLEVUAOIBUBK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNC1)C(=O)C2=CC=CC=C2OC
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide, also known as MPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of N-substituted benzamides and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and receptors in the body. 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. The compound has also been found to modulate the activity of the endocannabinoid system, which is involved in pain perception and inflammation.
Biochemical and Physiological Effects:
2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has been shown to have a number of biochemical and physiological effects. The compound has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has also been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. In addition, the compound has been found to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has been extensively studied for its pharmacological properties. However, there are also some limitations to the use of 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide in lab experiments. The compound has poor solubility in water, which can make it difficult to work with in aqueous solutions. In addition, the mechanism of action of 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide. One area of interest is the development of more potent and selective inhibitors of COX-2. Another area of interest is the development of 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide analogs with improved solubility and bioavailability. 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, and further research in this area is needed to determine its efficacy and safety. Finally, the anti-tumor effects of 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide are an area of ongoing research, and further studies are needed to determine its potential as a cancer therapy.

Synthesis Methods

The synthesis of 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide involves the reaction of 3-methylpyrrolidine with 2-methoxybenzoyl chloride in the presence of a base. The reaction takes place at room temperature and yields 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide as a white crystalline solid. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has been studied for its potential therapeutic applications in various fields of medicine. The compound has been found to have anti-inflammatory, analgesic, and anti-tumor properties. 2-methoxy-N-methyl-N-pyrrolidin-3-ylbenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.